Cas no 30607-37-5 (Phenol, methyloctyl-(9CI))

• Product Name: Phenol, methyloctyl-(9CI)
• CAS No: 30607-37-5
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 305810
• PubChem ID: 21540759
• Update Time: 2024-02-29

Phenol, methyloctyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol, methyloctyl-(9CI)
• 3-methyl-2-octylphenol
• 2-(1-methyloctyl)phenol
• Methyloctylphenol

• Inchi： 1S/C15H24O/c1-3-4-5-6-7-8-11-14-13(2)10-9-12-15(14)16/h9-10,12,16H,3-8,11H2,1-2H3
• InChI Key： DQOAJBWKJNRERL-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC(C)=C1CCCCCCCC

Computed Properties

• Exact Mass: 220.18282
• Monoisotopic Mass: 220.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 6

Experimental Properties

• Density: 0.929
• Boiling Point: 313.4°C at 760 mmHg
• Flash Point: 160.3°C
• Refractive Index: 1.503
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols